MG149

• CAS No.: 1243583-85-8
• Product Name: MG149
• Molecular Formula: C22H28O3
• Molecular Weight: 340.46
• IUPAC Name: 2-[2-(4-heptylphenyl)ethyl]-6-hydroxybenzoic acid
• Standard InChI: InChI=1S/C22H28O3/c1-2-3-4-5-6-8-17-11-13-18(14-12-17)15-16-19-9-7-10-20(23)21(19)22(24)25/h7,9-14,23H,2-6,8,15-16H2,1H3,(H,24,25)
• Standard InChIKey: WBHQYBZRTAEHRR-UHFFFAOYSA-N
• SMILES: CCCCCCCC1=CC=C(C=C1)CCC2=C(C(=CC=C2)O)C(=O)O
• Appearance: Solid powder
• Description: MG149 is a potent and selective inhibitor of the MYST family (Tip60 and MOZ) of histone acetyltransferase (HAT). MG149 is a novel anacardic acid analog. In addition, it effectively inhibits acetyltransferase activity of HeLa cells nuclear extracts.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MG149; MG 149; MG-149.
• Reference: 1: Legartová S, Stixová L, Strnad H, Kozubek S, Martinet N, Dekker FJ, Franek M, Bártová E. Basic nuclear processes affected by histone acetyltransferases and histone deacetylase inhibitors. Epigenomics. 2013 Aug;5(4):379-96. doi: 10.2217/epi.13.38. PubMed PMID: 23895652.; 2: Shimizu T, Kida Y, Kuwano K. A triacylated lipoprotein from Mycoplasma genitalium activates NF-kappaB through Toll-like receptor 1 (TLR1) and TLR2. Infect Immun. 2008 Aug;76(8):3672-8. doi: 10.1128/IAI.00257-08. PubMed PMID: 18474641; PubMed Central PMCID: PMC2493199.
• PubChem Compound: 49864204
• Last Modified: Nov 11 2021